Cas no 26531-85-1 (Primeverose)

Primeverose is a disaccharide composed of glucose and xylose, primarily found in certain plant glycosides. It is structurally characterized by a β-D-glucopyranosyl-(1→6)-D-xylopyranose linkage. This sugar derivative is notable for its role as a hydrolytic product of primeverosides, which are often involved in the release of aromatic compounds in plants. Primeverose exhibits stability under mild acidic and enzymatic conditions, making it suitable for biochemical and phytochemical research applications. Its specificity as a substrate for certain glycosidases also lends utility in enzymatic studies. The compound is typically isolated via chromatographic methods, ensuring high purity for analytical and synthetic purposes.
Primeverose structure
Primeverose structure
Product Name:Primeverose
CAS No:26531-85-1
MF:C11H20O10
MW:312.270504951477
CID:281153
PubChem ID:441427
Update Time:2025-11-07

Primeverose Chemical and Physical Properties

Names and Identifiers

    • D-Glucose, 6-O-b-D-xylopyranosyl-
    • Primeverose
    • 6-O-β-D-Xylopyranosyl-D-glucose
    • CHEBI:146448
    • (3R,4S,5S,6R)-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol
    • WURCS=2.0/2,2,1/[a2122h-1x_1-5][a212h-1b_1-5]/1-2/a6-b1
    • AC1L9B57
    • (3R,4S,5S,6R)-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxytetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2,3,4,5-tetrol
    • beta-D-xylo-pentopyranosyl-(1->6)-D-gluco-hexopyranose
    • DTXSID30331576
    • beta-D-xylopyranosyl-(1-6)-D-glucopyranose
    • beta-D-Xylp-(1->6)-D-Glcp
    • Xyl(b1-6)Glc
    • 6-O-(beta-D-xylopyranosyl)-D-glucopyranose
    • beta-D-xylopyranosyl-(1->6)-D-glucopyranose
    • C08245
    • (3R,4S,5S,6R)-6-((((2S,3R,4S,5R)-3,4,5-Trihydroxytetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
    • 6-(beta-D-xylosidyl)-D-glucose
    • 6-O-beta-D-xylopyranosyl-D-glucopyranose
    • D-Glucose, 6-O-β-D-xylopyranosyl-
    • Inchi: 1S/C11H20O10/c12-3-1-19-11(9(17)5(3)13)20-2-4-6(14)7(15)8(16)10(18)21-4/h3-18H,1-2H2/t3-,4-,5+,6-,7+,8-,9-,10?,11+/m1/s1
    • InChI Key: QYNRIDLOTGRNML-XJBKZTKUSA-N
    • SMILES: O1C([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 312.10564683g/mol
  • Monoisotopic Mass: 312.10564683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.7
  • Topological Polar Surface Area: 169Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3904 (rough estimate)
  • Melting Point: 209-210° (copper block)
  • Boiling Point: 372.2°C (rough estimate)
  • Flash Point: 321.7±31.5 °C
  • Refractive Index: 1.5376 (estimate)
  • Solubility: Soluble (water, hot methanol)
  • Specific Rotation: D20 +23° -3.2° (c = 5 in water)
  • Vapor Pressure: 0.0±3.9 mmHg at 25°C
  • pka: 12.45±0.20(Predicted)

Primeverose Security Information

Primeverose Pricemore >>

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Primeverose Related Literature

Additional information on Primeverose

Primeverose (CAS No. 26531-85-1): A Comprehensive Overview in Modern Chemical and Biomedical Research

Primeverose, chemically identified by the CAS number 26531-85-1, is a naturally occurring oligosaccharide that has garnered significant attention in recent years due to its unique structural and functional properties. This compound, belonging to the class of fructooligosaccharides (FOS), is primarily found in various plant species, particularly in the genus Primula. Its molecular structure consists of a short chain of fructose units linked by β-(2→1) glycosidic bonds, which endows it with distinctive biological activities. The increasing interest in Primeverose stems from its potential applications in pharmaceuticals, nutraceuticals, and biotechnology, driven by a growing body of scientific research highlighting its health benefits and industrial relevance.

The structural complexity of Primeverose makes it a fascinating subject for biochemical studies. Unlike simpler sugars such as glucose or sucrose, the oligosaccharide chain of Primeverose exhibits a high degree of configurational diversity, which influences its interactions with biological targets. Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to elucidate the precise conformational states of Primeverose in solution, providing critical insights into its mechanism of action. These structural insights are particularly valuable for drug design and development, where understanding the three-dimensional arrangement of molecules is paramount.

In the realm of biomedical research, Primeverose has been extensively studied for its prebiotic properties. As a selective substrate for beneficial gut microbiota, such as Bifidobacterium and Lactobacillus species, Primeverose promotes the growth of these probiotic bacteria while inhibiting the proliferation of pathogenic organisms. This selective fermentation profile has led to its incorporation into functional foods and dietary supplements aimed at improving gut health. Furthermore, preclinical studies have suggested that Primeverose may enhance immune function by modulating gut-associated lymphoid tissue (GALT) activity. The modulation of the gut microbiome is increasingly recognized as a key factor in maintaining overall health, making Primeverose a promising candidate for therapeutic applications.

Beyond its gastrointestinal benefits, Primeverose has shown potential in other areas of health research. For instance, studies have indicated that this oligosaccharide may possess antioxidant properties, helping to neutralize reactive oxygen species (ROS) and protect against oxidative stress-induced cellular damage. The antioxidant activity of Primeverose is attributed to its ability to scavenge free radicals and enhance the endogenous antioxidant defense system. Additionally, some preliminary research suggests that Primeverose may have anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. These findings open up possibilities for its use in managing chronic inflammatory conditions.

The industrial significance of Primeverose is also noteworthy. Its natural abundance in certain plant species makes it an attractive candidate for sustainable production methods. Biotechnological approaches, such as enzymatic synthesis from fructose-rich feedstocks, have been explored to optimize the yield and purity of Primeverose. These advancements not only reduce production costs but also minimize environmental impact compared to synthetic alternatives. Moreover, the scalability of these bioprocesses aligns with global trends toward green chemistry and sustainable manufacturing practices.

In conclusion, Primeverose (CAS No. 26531-85-1) represents a compelling compound with multifaceted applications in chemical and biomedical research. Its unique structural features contribute to its diverse biological activities, including prebiotic effects, antioxidant properties, and potential anti-inflammatory benefits. The growing body of research underscores its therapeutic potential and industrial relevance. As scientific understanding continues to evolve, further exploration into the mechanisms underlying Primeverose's actions will undoubtedly uncover new opportunities for innovation in healthcare and biotechnology.

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